Cas no 1107547-07-8 (1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide)

• Product Name: 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• CAS No: 1107547-07-8
• MF: C₁₈H₁₇BrCl₂N₂OS
• MW: 460.215380430222
• CID: 6195353
• PubChem ID: 18553126
• Update Time: 2025-06-08

1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 1107547-07-8
• 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 1,3-bis(4-chlorophenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• AKOS016372443
• 1,3-bis(4-chlorophenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• F0522-0449

• Inchi： 1S/C18H17Cl2N2OS.BrH/c19-14-4-2-13(3-5-14)18(23)12-21(16-8-6-15(20)7-9-16)17-22(18)10-1-11-24-17;/h2-9,23H,1,10-12H2;1H/q+1;/p-1
• InChI Key： ADZXFIQUUVYWHQ-UHFFFAOYSA-M
• SMILES： [Br-].ClC1C=CC(=CC=1)C1(CN(C2C=CC(=CC=2)Cl)C2=[N+]1CCCS2)O

Computed Properties

• Exact Mass: 457.96220g/mol
• Monoisotopic Mass: 457.96220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide

Introduction to 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide (CAS No. 1107547-07-8)

1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide, identified by its CAS number 1107547-07-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazothiazine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including hydroxyl and chloro substituents, as well as the cationic nature of the imidazothiazinyl core, contributes to its unique chemical properties and reactivity.

The imidazo[2,1-b][1,3]thiazine core is a fused bicyclic system consisting of an imidazole ring linked to a thiazine ring. This structural motif is widely recognized for its role in various pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The specific arrangement of the 4-chlorophenyl groups at the 1 and 3 positions enhances the compound's lipophilicity and interactions with biological targets. Additionally, the hydroxy group at the 3-position introduces polarity and potential hydrogen bonding capabilities, which can influence its binding affinity and metabolic stability.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as drug candidates. The 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide has been studied for its pharmacological profile in several preclinical models. Research indicates that this compound exhibits promising activity against certain enzymatic targets and may have applications in treating inflammatory disorders and infectious diseases. The bromide counterion further modulates the compound's solubility and pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the 4-chlorophenyl groups typically involves halogenation or cross-coupling reactions with appropriate precursors. The formation of the imidazothiazine ring system often relies on cyclization reactions between appropriate heterocyclic intermediates under acidic or basic conditions. The final step involves quaternization to yield the cationic species stabilized by the bromide counterion.

One of the key aspects of studying 1,3-bis(4-chlorophenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide is its interaction with biological targets at the molecular level. Computational studies have been employed to model its binding affinity to various enzymes and receptors. These studies suggest that the compound may inhibit certain kinases or other therapeutic targets by occupying specific binding pockets within the active sites. The presence of both hydrophobic aromatic rings and polar functional groups allows for favorable interactions with both hydrophobic and hydrophilic regions of biological macromolecules.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its potential as a drug candidate. In vitro studies have examined its solubility in different media and stability under various conditions. Additionally， preliminary in vivo studies in animal models have provided insights into its absorption、distribution、metabolism،and excretion (ADME) profile. These studies are essential for optimizing dosing regimens and predicting human pharmacokinetics.

The therapeutic potential of 1，3-bis(4-chlorophenyl)-3-hydroxy-2H，3H，5H，6H，7H-1-imidazo[2，1-b][13]thiazin-l-ylium bromide has been explored in several disease models. For instance，preclinical data suggest that it may have anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory pathways。Furthermore，its activity against certain microbial pathogens has been investigated，with promising results in early-stage trials。These findings highlight its potential as a lead compound for further development into novel therapeutic agents。

As research continues to advance，the development of new synthetic methodologies will be essential for optimizing the production of this compound。Green chemistry approaches are being explored to improve reaction efficiency、reduce waste generation，and enhance scalability。Additionally，innovative purification techniques are being developed to ensure high purity levels required for pharmaceutical applications。

The future directions for studying l ，3-bis(4-chlorophenyl)-3-hydroxy-Z H ，35 H ，5 H ，6 H ，7 H - l - imidazo [ 21 b ] [ 13 ] thia z i n - l - y liu m bro m ide include further characterization of its mechanism of action、exploration of novel derivatives、and evaluation in clinical trials。Collaborative efforts between academic researchers、pharmaceutical companies、and regulatory agencies will be crucial for translating preclinical findings into clinical applications。By leveraging cutting-edge technologies such as high-throughput screening、structure-based drug design，and advanced computational modeling，the full therapeutic potential of this compound can be realized。